Cas no 1807209-07-9 (6-Bromo-3-fluoro-2-nitrothiophenol)

• Product Name: 6-Bromo-3-fluoro-2-nitrothiophenol
• CAS No: 1807209-07-9
• MF: C₆H₃BrFNO₂S
• MW: 252.060922861099
• CID: 4794453
• Update Time: 2025-10-28

6-Bromo-3-fluoro-2-nitrothiophenol Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-fluoro-2-nitrothiophenol

• Inchi： 1S/C6H3BrFNO2S/c7-3-1-2-4(8)5(6(3)12)9(10)11/h1-2,12H
• InChI Key： DFJLXYWXKJPOSL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1S)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 189
• XLogP3: 2.7
• Topological Polar Surface Area: 46.8

Additional information on 6-Bromo-3-fluoro-2-nitrothiophenol

Comprehensive Guide to 6-Bromo-3-fluoro-2-nitrothiophenol (CAS No. 1807209-07-9): Properties, Applications, and Market Insights

6-Bromo-3-fluoro-2-nitrothiophenol (CAS No. 1807209-07-9) is a specialized organosulfur compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrothiophenol derivative features a unique molecular structure with bromo, fluoro, and nitro functional groups, making it a valuable intermediate in synthetic chemistry. Researchers frequently search for "6-Bromo-3-fluoro-2-nitrothiophenol synthesis" or "CAS 1807209-07-9 applications," reflecting its growing importance in drug discovery.

The compound's physicochemical properties include a molecular weight of 252.08 g/mol and distinct reactivity patterns due to its electron-withdrawing groups. Its fluoro-nitro-thiophenol backbone enables diverse chemical transformations, particularly in cross-coupling reactions. Current trends show increased interest in "halogenated thiophenol derivatives" for developing novel antimicrobial agents and catalytic ligands, positioning this compound as a key player in modern medicinal chemistry.

In pharmaceutical applications, 6-Bromo-3-fluoro-2-nitrothiophenol serves as a crucial building block for small molecule drugs targeting inflammatory diseases. Recent patent analyses reveal its use in developing kinase inhibitors, with researchers exploring "nitrothiophenol-based drug candidates" as potential therapeutics. The compound's bromo-fluoro substitution pattern enhances binding affinity to biological targets, making it particularly valuable in structure-activity relationship (SAR) studies.

The agrochemical sector utilizes this heterocyclic compound in developing next-generation crop protection agents. Its nitro-thiophenol core contributes to the design of fungicidal compounds with improved environmental profiles. Market reports indicate rising demand for "fluoro-substituted thiophenols" as sustainable alternatives to traditional pesticides, aligning with global trends toward greener agriculture.

Material science applications leverage the compound's electronic properties for creating conductive polymers and organic semiconductors. The bromo-3-fluoro-2-nitrothiophenol structure facilitates π-conjugation in molecular systems, with researchers investigating its potential in organic photovoltaic devices. This aligns with growing searches for "thiophenol-based electronic materials" in renewable energy applications.

Analytical characterization of CAS 1807209-07-9 typically involves HPLC purification and mass spectrometry verification. Quality control protocols emphasize the importance of isomeric purity, particularly for pharmaceutical-grade material. Recent advancements in analytical techniques have improved detection limits for related impurities, addressing industry concerns about "nitrothiophenol derivative purity standards".

The global market for 6-Bromo-3-fluoro-2-nitrothiophenol shows steady growth, driven by expanding R&D in precision medicine and sustainable chemistry. Regional production analyses reveal concentrated manufacturing in pharmaceutical hubs, with supply chain strategies adapting to increasing demand for "custom halogenated intermediates". Price trends reflect the compound's specialized nature and the complexity of its multi-step synthesis.

Environmental and safety considerations for nitrothiophenol compounds emphasize proper laboratory handling procedures. While not classified as hazardous under standard protocols, researchers frequently search for "safe handling of bromo-fluoro aromatics" and "nitrothiophenol stability data". Modern green chemistry approaches are being developed to improve the sustainability of its production processes.

Future research directions for 6-Bromo-3-fluoro-2-nitrothiophenol include exploration of its bioconjugation potential and applications in proteomics research. Emerging studies investigate its use as a tagging reagent in mass spectrometry-based protein analysis, responding to growing interest in "thiophenol-based bioprobes". The compound's versatility ensures its continued relevance across multiple scientific disciplines.